Cas no 15422-04-5 (2,4(1H,3H)-Pyrimidinedione,6-phenoxy-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,6-phenoxy-
• CAS No: 15422-04-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 234956
• PubChem ID: 308655
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-phenoxy-
• 6-phenoxy-1H-pyrimidine-2,4-dione
• AC1L7DCW
• NSC210511
• SCHEMBL23248701
• 15422-04-5
• DTXSID40308976
• 6-phenoxyuracil
• NSC-210511
• 2,4(1H,3H)-Pyrimidinedione, 6-phenoxy-

• Inchi： 1S/C10H8N2O3/c13-8-6-9(12-10(14)11-8)15-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)
• InChI Key： VLATWUZGXHPDLF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC(NC(N1)=O)=O

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43
• LogP: 0.85550